Cas no 52551-46-9 (D-Glucitol tetraoleate)
D-Glucitol tetraoleate structure
Product Name:D-Glucitol tetraoleate
CAS No:52551-46-9
MF:C78H142O10
MW:1239.95610666275
CID:378765
PubChem ID:85470753
Update Time:2025-04-19
D-Glucitol tetraoleate Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol tetraoleate
- [(2S,3R,4R,5R)-5,6-dihydroxy-2,3,4-tris[[(Z)-octadec-9-enoyl]oxy]hexyl] (Z)-octadec-9-enoate
- EINECS 258-001-9
- NS00058038
- 52551-46-9
-
- Inchi: 1S/C78H142O10/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-73(81)85-70-72(86-74(82)66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2)78(88-76(84)68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4)77(71(80)69-79)87-75(83)67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3/h33-40,71-72,77-80H,5-32,41-70H2,1-4H3/b37-33-,38-34-,39-35-,40-36-/t71-,72+,77-,78-/m1/s1
- InChI Key: JKLYYAZFORVFMK-HRCGDSDKSA-N
- SMILES: O(C(CCCCCCC/C=C\CCCCCCCC)=O)[C@H]([C@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)[C@@H]([C@@H](CO)O)OC(CCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Exact Mass: 1239.06030072g/mol
- Monoisotopic Mass: 1239.06030072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 88
- Rotatable Bond Count: 73
- Complexity: 1640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- XLogP3: 28.6
- Topological Polar Surface Area: 146Ų
Experimental Properties
- Density: 0.953
- Boiling Point: 1029.4°Cat760mmHg
- Flash Point: 239.6°C
- Refractive Index: 1.486
D-Glucitol tetraoleate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent